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Abstract
1-Methylcyclopentene, a cyclic alkene with the chemical formula C₆H₁₀, is a versatile and

reactive organic compound. Its unique structural features, including a strained five-membered

ring and a trisubstituted double bond, make it a valuable precursor in a variety of chemical

transformations. This technical guide provides a comprehensive overview of the physical,

chemical, and spectral properties of 1-methylcyclopentene. It details its characteristic

reactions, including electrophilic additions, oxidations, and cycloadditions, and provides

illustrative experimental protocols. Furthermore, this document explores the applications of 1-
methylcyclopentene in organic synthesis, polymer chemistry, and as a potential building block

in the development of novel therapeutic agents, such as carbocyclic nucleosides and

prostaglandins.

Physical and Chemical Properties
1-Methylcyclopentene is a colorless, highly flammable liquid with a characteristic hydrocarbon

odor.[1][2] It is insoluble in water but soluble in common organic solvents.[1] A summary of its

key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 1-Methylcyclopentene
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Property Value References

Molecular Formula C₆H₁₀ [3][4]

Molecular Weight 82.14 g/mol [3][5]

CAS Number 693-89-0 [3][4]

Appearance Colorless liquid [1][2]

Boiling Point 72-77 °C [3][6]

Melting Point -142 °C [6][7]

Density 0.78 g/mL at 25 °C [3][6]

Flash Point -19 °C (-2.2 °F) [3]

Refractive Index (n²⁰/D) 1.431 - 1.433 [7][8]

Solubility Insoluble in water [1]

Spectral Data
The structural features of 1-methylcyclopentene can be confirmed through various

spectroscopic techniques.

Table 2: Spectral Data of 1-Methylcyclopentene

Technique Key Features References

¹H NMR

Signals corresponding to the

methyl, allylic, and vinylic

protons.

[3]

¹³C NMR
Resonances for the sp² and

sp³ hybridized carbon atoms.
[9]

Infrared (IR) Spectroscopy
Characteristic C=C stretching

vibration of the alkene.
[3][10]

Mass Spectrometry (MS)
Molecular ion peak (M⁺) at m/z

= 82.
[5][7]
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Chemical Reactivity and Experimental Protocols
The reactivity of 1-methylcyclopentene is dominated by the presence of the double bond

within the strained five-membered ring. It readily undergoes a variety of addition and oxidation

reactions, making it a useful intermediate in organic synthesis.

Synthesis of 1-Methylcyclopentene
A common laboratory synthesis of 1-methylcyclopentene involves the acid-catalyzed

dehydration of 1-methylcyclopentanol, which can be prepared from the Grignard reaction of

cyclopentanone with a methylmagnesium halide.[11]

Experimental Protocol: Synthesis of 1-Methylcyclopentene from Cyclopentanone

Grignard Reaction: To a solution of methylmagnesium bromide (prepared from magnesium

turnings and methyl bromide) in anhydrous diethyl ether, cyclopentanone is added dropwise

at 0 °C. The reaction is stirred for 1 hour at room temperature.

Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of

ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with

diethyl ether. The combined organic layers are washed with brine, dried over anhydrous

magnesium sulfate, and the solvent is removed under reduced pressure to yield crude 1-

methylcyclopentanol.

Dehydration: The crude 1-methylcyclopentanol is mixed with a catalytic amount of p-

toluenesulfonic acid in a distillation apparatus. The mixture is heated, and 1-
methylcyclopentene is distilled from the reaction mixture.[11]

Cyclopentanone 1. MeMgBr, Et2O
2. H3O+ workup 1-MethylcyclopentanolGrignard Reaction p-TsOH, Heat 1-MethylcyclopenteneDehydration

1-Methylcyclopentene 1. O3, CH2Cl2, -78 °C 2. (CH3)2S 6-OxoheptanalOzonolysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b036725?utm_src=pdf-body
https://www.benchchem.com/product/b036725?utm_src=pdf-body
https://www.benchchem.com/product/b036725?utm_src=pdf-body
https://www.chadsprep.com/chads-organic-chemistry-videos/allylic-bromination-nbs/
https://www.benchchem.com/product/b036725?utm_src=pdf-body
https://www.benchchem.com/product/b036725?utm_src=pdf-body
https://www.benchchem.com/product/b036725?utm_src=pdf-body
https://www.chadsprep.com/chads-organic-chemistry-videos/allylic-bromination-nbs/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-Methylcyclopentene Grubbs' Catalyst PolypentenamerROMP

Synthesis of Bioactive Molecules

1-Methylcyclopentene

Functionalized
Cyclopentane/ene

Functionalization
(e.g., Oxidation, Amination)

Prostaglandin Analogs

Further Elaboration
& Cyclization

Carbocyclic Nucleoside
Analogs

Coupling with
Nucleobases

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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